Cas no 1806951-52-9 (2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile)

2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with bromomethyl, difluoromethyl, iodo, and acetonitrile functional groups. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules via selective cross-coupling or nucleophilic substitution reactions. The presence of bromomethyl and iodo groups enhances reactivity in metal-catalyzed transformations, while the difluoromethyl moiety can influence metabolic stability and lipophilicity in bioactive compounds. The acetonitrile group offers additional derivatization potential. This compound is suitable for applications requiring precise functionalization, such as drug discovery or material science, where its well-defined reactivity profile ensures consistent performance.
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile structure
1806951-52-9 structure
Product Name:2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile
CAS No:1806951-52-9
MF:C9H6BrF2IN2
MW:386.962620258331
CID:4893724
Update Time:2025-05-20

2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile
    • Inchi: 1S/C9H6BrF2IN2/c10-3-7-8(9(11)12)5(1-2-14)6(13)4-15-7/h4,9H,1,3H2
    • InChI Key: CNONPICNJCCLBV-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(CBr)C(C(F)F)=C1CC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36.7

2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029022345-250mg
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile
1806951-52-9 95%
250mg
$960.40 2022-03-31
Alichem
A029022345-500mg
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile
1806951-52-9 95%
500mg
$1,836.65 2022-03-31
Alichem
A029022345-1g
2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile
1806951-52-9 95%
1g
$2,750.25 2022-03-31

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile

Research Brief on 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile (CAS: 1806951-52-9)

2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile (CAS: 1806951-52-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its potential in targeting specific enzymatic pathways involved in cancer and inflammatory diseases.

The structural features of this compound, including the bromomethyl and difluoromethyl groups, make it a valuable building block for medicinal chemistry. The presence of the iodine atom at the 5-position allows for further functionalization via cross-coupling reactions, enabling the creation of diverse molecular scaffolds. Researchers have utilized this compound in the synthesis of novel inhibitors for protein kinases such as JAK2 and EGFR, which are critical targets in oncology.

A recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile in inhibiting tumor growth in preclinical models. The study employed a combination of computational docking and in vitro assays to optimize the compound's binding affinity and selectivity. The results indicated promising activity against resistant cancer cell lines, suggesting its potential as a lead compound for further development.

In addition to its applications in oncology, this compound has also been explored in the context of infectious diseases. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its use in the design of antiviral agents targeting RNA-dependent RNA polymerases. The difluoromethyl group was found to enhance the metabolic stability of the resulting compounds, addressing a common challenge in antiviral drug development.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile. Recent advancements in flow chemistry and catalytic methods have shown potential in overcoming these limitations, as highlighted in a 2024 review in Organic Process Research & Development. These innovations could facilitate broader access to this valuable intermediate for the research community.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-4-acetonitrile (CAS: 1806951-52-9) represents a critical tool in modern drug discovery. Its unique structural properties and versatility in synthetic applications continue to drive innovation across multiple therapeutic areas. Future research is expected to further elucidate its potential and optimize its use in the development of next-generation pharmaceuticals.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd